Methyl 3-(morpholin-4-ylcarbonyl)-5-nitrobenzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Methyl 3-(morpholin-4-ylcarbonyl)-5-nitrobenzoate” is a chemical compound with the molecular formula C13H15NO4 . It has a molecular weight of 249.27 .
Molecular Structure Analysis
The molecular structure of “Methyl 3-(morpholin-4-ylcarbonyl)-5-nitrobenzoate” consists of a morpholin-4-ylcarbonyl group attached to a benzoate group . The InChI code for this compound is 1S/C13H15NO4/c1-17-13(16)11-4-2-3-10(9-11)12(15)14-5-7-18-8-6-14/h2-4,9H,5-8H2,1H3 .Scientific Research Applications
Synthesis and Biological Activity
- Synthesis of Benzimidazoles : Benzimidazoles containing a morpholine skeleton synthesized from 5-morpholin-4-yl-2-nitroaniline exhibit significant in vitro antioxidant activities and α-glucosidase inhibitory potential (Özil, Parlak, & Baltaş, 2018).
- Benzamides with Tranquilizing and Analgesic Effects : Synthesized 3:4:5-Trimethoxybenzamides, particularly with morpholine, showed notable tranquilizing and analgesic effects (Vargha et al., 1962).
- Transformation to Benzimidazole Derivatives : Methyl 2-chloro-5-nitrobenzoate's reaction with o-phenylenediamine in the presence of morpholine resulted in novel transformations to benzimidazole derivatives (Nagarajan & Shah, 1976).
Pharmacological Investigations
- PET Imaging Agent in Parkinson's Disease : A synthesis of a potential PET imaging agent for Parkinson's disease involving morpholine was developed (Wang, Gao, Xu, & Zheng, 2017).
- Antibacterial Activity : Compounds synthesized from nitrobenzoic acids and morpholine were tested for in vitro antibacterial activity, showing limited results (Heppell & Al-Rawi, 2015).
Chemical Synthesis and Structural Analysis
- Morpholinium Nitrobenzoates : Studies on the crystal structure of morpholinium nitrobenzoates revealed insights into molecular arrangements and hydrogen bonding patterns (Ishida, Rahman, & Kashino, 2001).
- Synthesis of Gastroprokinetic Agent Metabolites : Synthetic processes were developed to confirm the structures of minor metabolites of mosapride, involving morpholine (Kato, Morie, & Yoshida, 1996).
Corrosion Inhibition and Fluorescent Probing
- Corrosion Inhibition : Novel 8-hydroxyquinoline derivatives with morpholine showed effectiveness as corrosion inhibitors for mild steel (Rbaa et al., 2019).
- Fluorescent Probe for Hypoxic Cells : A 4-nitroimidazole-3-hydroxyflavone conjugate with morpholine groups was developed as a selective fluorescent probe for hypoxic cells (Feng et al., 2016).
Future Directions
properties
IUPAC Name |
methyl 3-(morpholine-4-carbonyl)-5-nitrobenzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O6/c1-20-13(17)10-6-9(7-11(8-10)15(18)19)12(16)14-2-4-21-5-3-14/h6-8H,2-5H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GJIJKYKQCXKFFX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=CC(=C1)C(=O)N2CCOCC2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>44.1 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID24809721 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
Methyl 3-(morpholin-4-ylcarbonyl)-5-nitrobenzoate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.